tert-butyl N-(9-bromononyl)carbamate
Overview
Description
properties
| { "Design of the Synthesis Pathway": "The synthesis of tert-butyl N-(9-bromononyl)carbamate can be achieved through a two-step reaction process. The first step involves the synthesis of 9-bromononan-1-ol, which is then used in the second step to synthesize tert-butyl N-(9-bromononyl)carbamate.", "Starting Materials": [ "Sodium bromide", "1-nonanol", "Sulfuric acid", "Sodium hydroxide", "Tert-butyl chloroformate", "Triethylamine", "Dimethylformamide", "N,N'-dicyclohexylcarbodiimide", "9-bromononan-1-ol" ], "Reaction": [ "Step 1: Synthesis of 9-bromononan-1-ol", "1. Dissolve 1-nonanol in dry dichloromethane.", "2. Add sulfuric acid and sodium bromide to the solution and stir for 30 minutes.", "3. Add sodium hydroxide to the solution to neutralize the mixture.", "4. Extract the organic layer and dry it over anhydrous sodium sulfate.", "5. Remove the solvent under reduced pressure to obtain 9-bromononan-1-ol.", "", "Step 2: Synthesis of tert-butyl N-(9-bromononyl)carbamate", "1. Dissolve 9-bromononan-1-ol in dry dichloromethane.", "2. Add tert-butyl chloroformate and triethylamine to the solution and stir for 30 minutes.", "3. Add dimethylformamide and N,N'-dicyclohexylcarbodiimide to the solution and stir for 24 hours.", "4. Extract the organic layer and dry it over anhydrous sodium sulfate.", "5. Remove the solvent under reduced pressure to obtain tert-butyl N-(9-bromononyl)carbamate." ] } | |
CAS RN |
2352715-55-8 |
Product Name |
tert-butyl N-(9-bromononyl)carbamate |
Molecular Formula |
C14H28BrNO2 |
Molecular Weight |
322.3 |
Purity |
95 |
Origin of Product |
United States |
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